Cas no 876316-61-9 (3-(chloromethyl)-1-methyl-5-thien-2-yl-1H-pyrazole)

• Product Name: 3-(chloromethyl)-1-methyl-5-thien-2-yl-1H-pyrazole
• CAS No: 876316-61-9
• MF: C₉H₉ClN₂S
• MW: 212.699159383774
• CID: 719611
• PubChem ID: 18525807
• Update Time: 2025-09-20

3-(chloromethyl)-1-methyl-5-thien-2-yl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,3-(chloromethyl)-1-methyl-5-(2-thienyl)-
• 3-(chloromethyl)-1-methyl-5-thien-2-yl-1H-pyrazole
• 3-(chloromethyl)-1-methyl-5-thiophen-2-ylpyrazole
• 3-(Chloromethyl)-1-methyl-5-(thiophen-2-yl)-1H-pyrazole
• MS-22406
• 876316-61-9
• FT-0716013
• AKOS008901218
• DTXSID70594562
• DB-077050

• Inchi： 1S/C9H9ClN2S/c1-12-8(5-7(6-10)11-12)9-3-2-4-13-9/h2-5H,6H2,1H3
• InChI Key： ODLZAEGCJDMPOT-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C2=CC=CS2)N(C)N=1

Computed Properties

• Exact Mass: 212.01700
• Monoisotopic Mass: 212.0174972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.1Ų

Experimental Properties

• Density: 1.33
• Melting Point: 41 °C
• Boiling Point: 336.3°C at 760 mmHg
• Flash Point: 157.2°C
• Refractive Index: 1.653
• PSA: 46.06000
• LogP: 2.88740

3-(chloromethyl)-1-methyl-5-thien-2-yl-1H-pyrazole Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：